5-Chloro-4-hydrazinyl-N,N-dipropylpyridine-3-sulfonamide

• Molecular Formula: C11H19ClN4O2S
• Molecular Weight: 306.81 g/mol
• IUPAC Name: 5-chloro-4-hydrazinyl-N,N-dipropylpyridine-3-sulfonamide
• InChI: InChI=1S/C11H19ClN4O2S/c1-3-5-16(6-4-2)19(17,18)10-8-14-7-9(12)11(10)15-13/h7-8H,3-6,13H2,1-2H3,(H,14,15)
• InChI Key: GQGOGVJHEUIMAB-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CN=CC(=C1NN)Cl

Description

5-Chloro-4-hydrazinyl-N,N-dipropylpyridine-3-sulfonamide is a pyridine derivative featuring a sulfonamide group at position 3, a hydrazinyl substituent at position 4, and a chlorine atom at position 5.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-4-hydrazinyl-N,N-dipropylpyridine-3-sulfonamide typically involves the reaction of 5-chloro-4-hydrazinylpyridine-3-sulfonic acid with N,N-dipropylamine under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and requires careful temperature control to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve bulk custom synthesis, where the starting materials are reacted in large-scale reactors under optimized conditions to maximize yield and purity. The process may include steps such as purification by recrystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-4-hydrazinyl-N,N-dipropylpyridine-3-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfonic acid derivatives.

Reduction: Reduction reactions can lead to the formation of hydrazine derivatives.

Substitution: The chlorine atom in the compound can be substituted with other functional groups, such as alkyl or aryl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium alkoxides or Grignard reagents.

Major Products Formed

Oxidation: Sulfonic acid derivatives.

Reduction: Hydrazine derivatives.

Substitution: Various substituted pyridine derivatives depending on the substituent used.

Scientific Research Applications

5-Chloro-4-hydrazinyl-N,N-dipropylpyridine-3-sulfonamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Chloro-4-hydrazinyl-N,N-dipropylpyridine-3-sulfonamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Core Structural Differences

• Pyridine vs. Pyrazole/Phthalimide :
  • The target compound’s pyridine core (six-membered aromatic ring with one nitrogen) contrasts with pyrazole (five-membered ring with two adjacent nitrogens, e.g., compounds 3a–3p in ) and phthalimide (fused bicyclic structure with imide groups, e.g., 3-chloro-N-phenyl-phthalimide in ). Pyridine’s lower basicity (pKa ~5) compared to pyrazole (pKa ~2.5) may affect solubility and intermolecular interactions .

Functional Group Analysis

• Sulfonamide vs.
• Hydrazinyl vs. Cyano Substituents: The hydrazinyl group (-NHNH₂) offers nucleophilic and redox-active properties, enabling condensation or chelation reactions. In contrast, cyano groups (-CN) in 3a–3p are electron-withdrawing and may stabilize intermediates in cycloaddition reactions .

Substituent Effects

• Chlorine Position :
  • Both the target compound and pyrazole derivatives 3a–3p feature chlorine at position 5. However, the pyridine ring’s electronic environment differs from pyrazole, modulating steric and electronic effects on adjacent functional groups.
• Aryl vs. Alkyl Groups :
  • The N,N-dipropyl substituent on the target’s sulfonamide enhances lipophilicity compared to aryl groups in 3a–3p (e.g., phenyl, 4-chlorophenyl), which may improve membrane permeability but reduce aqueous solubility .

Physical and Spectroscopic Properties

• Melting Points : Pyrazole derivatives 3a–3p exhibit melting points between 123–183°C, influenced by substituent polarity and crystallinity. The target compound’s dipropyl groups may lower its melting point compared to aryl-substituted analogs .
• Spectroscopy: The hydrazinyl group in the target would show distinct NMR signals (e.g., δ 2–4 ppm for NHNH₂ protons), contrasting with the cyano group’s IR absorption (~2230 cm⁻¹) in 3a–3p .

Research Implications

• Pharmaceutical Potential: The target’s sulfonamide and hydrazinyl groups suggest utility as a protease inhibitor or antimicrobial agent, whereas 3a–3p pyrazoles may target kinases or receptors due to carboxamide’s hydrogen-bonding capacity .

Biological Activity

5-Chloro-4-hydrazinyl-N,N-dipropylpyridine-3-sulfonamide (CAS number: 1352506-92-3) is a chemical compound that has garnered interest in medicinal chemistry due to its potential biological activities. This compound features a unique structure that includes a hydrazinyl group and a sulfonamide moiety attached to a pyridine ring, which may contribute to its pharmacological properties.

• Molecular Formula : C₁₁H₁₉ClN₄O₂S
• Molecular Weight : 306.8122 g/mol

Research indicates that compounds similar to 5-Chloro-4-hydrazinyl-N,N-dipropylpyridine-3-sulfonamide may exhibit biological activities through various mechanisms, including:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in critical biological pathways, such as those related to bacterial cell wall synthesis, leading to antimicrobial effects.
• Anticancer Activity : Preliminary studies suggest that this compound could affect cellular pathways involved in cancer progression, although detailed mechanisms remain to be fully elucidated.

Antimicrobial Properties

Several studies have demonstrated the antimicrobial potential of sulfonamide derivatives. The presence of the hydrazinyl group in 5-Chloro-4-hydrazinyl-N,N-dipropylpyridine-3-sulfonamide is hypothesized to enhance its ability to disrupt bacterial growth by interfering with metabolic processes.

Anticancer Effects

In vitro studies have shown that similar compounds can exhibit cytotoxic effects against various cancer cell lines. The specific activity of 5-Chloro-4-hydrazinyl-N,N-dipropylpyridine-3-sulfonamide against cancer cells is an area of active research, with ongoing investigations into its efficacy and safety profile.

Case Studies

• Study on Antimicrobial Activity :
  • A study evaluated the effectiveness of various hydrazine derivatives against Gram-positive and Gram-negative bacteria. Results indicated that compounds with similar structures showed significant inhibition zones, suggesting potential for clinical applications in treating infections.
• Anticancer Research :
  • Research involving sulfonamide analogs demonstrated that certain derivatives could induce apoptosis in cancer cells. Although specific data on 5-Chloro-4-hydrazinyl-N,N-dipropylpyridine-3-sulfonamide is limited, the structural similarities imply potential for similar effects.

Data Table: Comparison of Biological Activities

Compound Name	Antimicrobial Activity	Anticancer Activity	Notes
5-Chloro-4-hydrazinyl-N,N-dipropylpyridine-3-sulfonamide	Moderate	Under Investigation	Potential enzyme inhibitor
5-Bromo-4-hydrazinyl-N,N-dipropylpyridine-3-sulfonamide	Significant	Documented	Similar structure with established activity
5-Chloro-4-amino-N,N-dipropylpyridine-3-sulfonamide	Low	Minimal	Lacks hydrazinyl functionality